Cas no 894014-35-8 (N'-(2,5-difluorophenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894014-35-8
• MF: C₂₁H₁₉F₂N₃O₂S
• MW: 415.456270456314
• CID: 5515319
• Update Time: 2025-10-21

N'-(2,5-difluorophenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-difluorophenyl)-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide
• N'-(2,5-difluorophenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C21H19F2N3O2S/c1-12-3-5-14(6-4-12)21-25-13(2)18(29-21)9-10-24-19(27)20(28)26-17-11-15(22)7-8-16(17)23/h3-8,11H,9-10H2,1-2H3,(H,24,27)(H,26,28)
• InChI Key： BFQMFOJCUUEONT-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(C)C=C2)=NC=1C)(=O)C(NC1=CC(F)=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,5-difluorophenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

N'-(2,5-Difluorophenyl)-N-{2-4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Ylethyl}Ethanediaamide: A Comprehensive Overview

N'-(2,5-Difluorophenyl)-N-{2-4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Ylethyl}Ethanediaamide, also known by its CAS number 894014-35-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ethanediamides, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a thiazole ring system, a difluorophenyl group, and a methyl-substituted phenyl group, all connected through an ethylene linkage.

The thiazole moiety in the molecule plays a crucial role in determining its chemical reactivity and biological properties. Thiazoles are heterocyclic compounds that are known for their stability and ability to participate in various chemical reactions. The presence of the difluorophenyl group introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors. Additionally, the methyl groups attached to the phenyl rings contribute to the molecule's lipophilicity, which is essential for its potential use in drug design.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. For instance, researchers have reported that thiazoles can act as inhibitors of certain kinases, which are key enzymes involved in cell signaling pathways. This makes them promising candidates for the development of anti-cancer drugs. Furthermore, the ethanediamide functional group in this compound is known to exhibit anti-inflammatory and analgesic properties, making it a valuable component in pharmaceutical formulations.

The synthesis of N'-(2,5-Difluorophenyl)-N-{2-4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Ylethyl}Ethanediaamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis include 2-aminoethanamide derivatives and appropriately substituted thiazole precursors. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential in several areas. In agriculture, it has been investigated as a candidate for pest control due to its ability to disrupt insect nervous systems. In the pharmaceutical industry, it is being explored for its anti-inflammatory and anti-proliferative activities against cancer cells. Moreover, its unique structure makes it a valuable building block for constructing more complex molecules with enhanced bioactivity.

From an environmental perspective, understanding the fate and transport of CAS 894014-35-8 is critical for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, but further research is needed to fully understand its environmental behavior.

In conclusion, N'-(2,5-Difluorophenyl)-N-{2-4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Ylethyl}Ethanediaamide (CAS 894014-35-8) is a versatile compound with promising applications in both chemical synthesis and drug discovery. Its unique structural features and biological properties make it an interesting subject for further research and development.